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molecular formula C9H8N2O2 B183812 7-methyl-6-nitro-1H-indole CAS No. 133053-70-0

7-methyl-6-nitro-1H-indole

Cat. No. B183812
CAS RN: 133053-70-0
M. Wt: 176.17 g/mol
InChI Key: UYFCEBUZKRKPLF-UHFFFAOYSA-N
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Patent
US06162818

Procedure details

A degassed suspension of 7-methyl-6-nitroindole (1.5 g, 8.5 mmol) and catalytic 10% palladium on carbon in ethanol (75 mL) is placed under an atmosphere of hydrogen at 50 p.s.i. for 7 hours. The reaction mixture is filtered through Celite and the mixture concentrated by rotary evaporation. The crude residue is purified via silica gel column chromatography using 20% isopropanol/hexanes as the eluting solvent. The product containing fractions are combined and the solvents removed by rotary evaporation to yield 0.95 g of 6-amino-7-methylindole as a light brown solid (76% yield).
Name
7-methyl-6-nitroindole
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
ethanol
Quantity
75 mL
Type
solvent
Reaction Step One
Name
6-amino-7-methylindole
Yield
76%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[C:3]([N+:11]([O-])=O)=[CH:4][CH:5]=[C:6]2[C:10]=1[NH:9][CH:8]=[CH:7]2>[Pd].C(O)C>[NH2:11][C:3]1[C:2]([CH3:1])=[C:10]2[C:6]([CH:7]=[CH:8][NH:9]2)=[CH:5][CH:4]=1

Inputs

Step One
Name
7-methyl-6-nitroindole
Quantity
1.5 g
Type
reactant
Smiles
CC=1C(=CC=C2C=CNC12)[N+](=O)[O-]
Name
palladium on carbon
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Pd]
Name
ethanol
Quantity
75 mL
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
The reaction mixture is filtered through Celite
CONCENTRATION
Type
CONCENTRATION
Details
the mixture concentrated by rotary evaporation
CUSTOM
Type
CUSTOM
Details
The crude residue is purified via silica gel column chromatography
ADDITION
Type
ADDITION
Details
The product containing fractions
CUSTOM
Type
CUSTOM
Details
the solvents removed by rotary evaporation

Outcomes

Product
Details
Reaction Time
 7 h
Name
6-amino-7-methylindole
Type
product
Smiles
NC1=CC=C2C=CNC2=C1C
Measurements
Type Value Analysis
AMOUNT: MASS 0.95 g
YIELD: PERCENTYIELD 76%
YIELD: CALCULATEDPERCENTYIELD 76.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.